6-Hexyl-7-hydroxy-3-imidazo[2,1-b][1,3]benzothiazol-2-ylchromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Hexyl-7-hydroxy-3-imidazo[2,1-b][1,3]benzothiazol-2-ylchromen-2-one is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as HIBO and is known for its unique chemical structure and properties.
Scientific Research Applications
Antitumor Activity
Imidazo[2,1-b]benzothiazoles have been synthesized and evaluated for their antitumor properties. These compounds have shown selective growth inhibitory properties against human cancer cell lines, with significant activity observed in breast cancer cell lines. Differential uptake and metabolism by cancer cell lines may underlie their selective profile of anticancer activity, suggesting their potential use in targeted cancer therapy (Kashiyama et al., 1999).
Immunomodulatory Effects
Research on imidazo[2,1-b]benzothiazole derivatives has revealed significant immunosuppressive activity, particularly in suppressing delayed type hypersensitivity (DTH) without inhibiting humoral immunity in mice. These findings suggest their potential application in immunomodulation and the treatment of immune-related disorders (Mase et al., 1986).
Anti-inflammatory and Analgesic Effects
Imidazo[2,1-b]benzothiazoles have also been synthesized and evaluated for their anti-inflammatory and analgesic activities. Some derivatives have shown promising results in inhibiting inflammation and pain in various models, indicating their potential as new therapeutic agents for treating inflammatory conditions (El-Shorbagi et al., 1989).
Corrosion Inhibition
Benzothiazole derivatives have been studied for their application as corrosion inhibitors for carbon steel in acidic environments. These studies have demonstrated the effectiveness of these compounds in protecting against steel corrosion, highlighting their potential industrial applications in corrosion protection (Hu et al., 2016).
Radiosensitizers and Anticarcinogenic Properties
Studies on imidazo[2,1-b][1,3]benzothiazole derivatives have identified them as effective radiosensitizers and anticarcinogenic compounds against various cancer cell lines. Their ability to enhance the effectiveness of radiation therapy while exhibiting anticarcinogenic properties suggests their potential in cancer treatment (Majalakere et al., 2020).
properties
IUPAC Name |
6-hexyl-7-hydroxy-3-imidazo[2,1-b][1,3]benzothiazol-2-ylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O3S/c1-2-3-4-5-8-15-11-16-12-17(23(28)29-21(16)13-20(15)27)18-14-26-19-9-6-7-10-22(19)30-24(26)25-18/h6-7,9-14,27H,2-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBGBYBXZSALCJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=C(C=C2C(=C1)C=C(C(=O)O2)C3=CN4C5=CC=CC=C5SC4=N3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hexyl-7-hydroxy-3-imidazo[2,1-b][1,3]benzothiazol-2-ylchromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.